Cas no 1289061-37-5 (3-Formyl-4-isopropoxy-benzoic acid)

• Product Name: 3-Formyl-4-isopropoxy-benzoic acid
• CAS No: 1289061-37-5
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• MDL: MFCD24485351
• CID: 2142371
• Update Time: 2023-08-04

3-Formyl-4-isopropoxy-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-formyl-4-isopropoxy-benzoic acid
• 3-FORMYL-4-(PROPAN-2-YLOXY)BENZOIC ACID
• PEULTQMQZORNLA-UHFFFAOYSA-N
• 3-Formyl-4-isopropoxy-benzoic acid

• MDL： MFCD24485351
• Inchi： 1S/C11H12O4/c1-7(2)15-10-4-3-8(11(13)14)5-9(10)6-12/h3-7H,1-2H3,(H,13,14)
• InChI Key： PEULTQMQZORNLA-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CC=1C=O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 237
• Topological Polar Surface Area: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids